Cas no 1783350-50-4 (tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate)
tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Azetidinecarboxylic acid, 2-(1-hydroxypropyl)-, 1,1-dimethylethyl ester
- tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate
-
- MDL: MFCD28646808
- Inchi: 1S/C11H21NO3/c1-5-9(13)8-6-7-12(8)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3
- InChI Key: KBRSMHRKRIJETC-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC1C(O)CC
tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-312376-1.0g |
tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate |
1783350-50-4 | 1.0g |
$1232.0 | 2023-02-26 | ||
| Enamine | EN300-312376-2.5g |
tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate |
1783350-50-4 | 2.5g |
$2554.0 | 2023-09-05 | ||
| Enamine | EN300-312376-5.0g |
tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate |
1783350-50-4 | 5.0g |
$3235.0 | 2023-02-26 | ||
| Enamine | EN300-312376-10.0g |
tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate |
1783350-50-4 | 10.0g |
$4067.0 | 2023-02-26 | ||
| Enamine | EN300-312376-1g |
tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate |
1783350-50-4 | 1g |
$1232.0 | 2023-09-05 | ||
| Enamine | EN300-312376-5g |
tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate |
1783350-50-4 | 5g |
$3235.0 | 2023-09-05 | ||
| Enamine | EN300-312376-10g |
tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate |
1783350-50-4 | 10g |
$4067.0 | 2023-09-05 |
tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate
Professional Introduction to Tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate (CAS No. 1783350-50-4)
Tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate, a compound with the chemical identifier CAS No. 1783350-50-4, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate incorporates a tert-butyl group and a 1-hydroxypropyl moiety, which are strategically positioned to enhance its biological activity and interaction with target enzymes or receptors.
The synthesis and characterization of this compound have been the focus of extensive research efforts aimed at elucidating its pharmacological properties. The tert-butyl group, known for its steric hindrance and stability, contributes to the compound's resistance to metabolic degradation, thereby prolonging its bioavailability. Concurrently, the 1-hydroxypropyl side chain introduces hydrophilicity, facilitating better solubility in aqueous environments and improving cellular uptake. These structural features make tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate an attractive candidate for further investigation in drug design.
Recent studies have highlighted the compound's potential in modulating various biological pathways. For instance, preliminary in vitro assays suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The azetidine ring, a five-membered heterocycle, is particularly noteworthy for its ability to mimic natural amino acid structures, potentially enabling tighter binding to enzyme active sites. This structural motif has been extensively explored in the development of protease inhibitors, which are crucial in treating a wide range of diseases.
The integration of hydroxyl and tert-butyl groups within the same molecule allows for fine-tuning of physicochemical properties such as lipophilicity and pKa values. These parameters are critical determinants of a drug's pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME). By optimizing these properties, researchers aim to enhance the therapeutic efficacy while minimizing side effects. The synthesis of tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate has been refined through multi-step organic reactions, ensuring high purity and yield.
In the context of drug discovery pipelines, this compound serves as a valuable scaffold for structure-activity relationship (SAR) studies. By systematically modifying its structure, scientists can identify derivatives with improved pharmacological profiles. The versatility of the azetidine core allows for easy incorporation of additional functional groups, enabling the exploration of diverse biological targets. Such modifications are essential for addressing complex diseases that require tailored therapeutic interventions.
The potential applications of tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate extend beyond traditional small-molecule drugs. Its unique structural features make it suitable for use as an intermediate in the synthesis of biologics and peptidomimetics. These advanced therapeutics leverage natural amino acid sequences but with modifications that enhance stability and bioavailability. The compound's compatibility with various synthetic methodologies underscores its importance in modern drug development.
Emerging research also suggests that this compound may have applications in materials science and industrial chemistry. Its ability to form stable complexes with other molecules could be exploited in catalysis or as a cross-linking agent in polymer synthesis. Such interdisciplinary applications highlight the broad utility of well-designed molecular entities like tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate.
The safety profile of any pharmaceutical candidate is paramount before clinical translation. While current studies focus on its biological activity, comprehensive toxicological assessments are underway to ensure its suitability for further development. These evaluations include cytotoxicity tests, genotoxicity studies, and long-term exposure assessments to ascertain any potential adverse effects.
The collaborative efforts between academic researchers and industry scientists have been instrumental in advancing our understanding of this compound's potential. High-throughput screening technologies have accelerated the identification of promising derivatives, while computational modeling has provided insights into molecular interactions at an atomic level. These advancements collectively contribute to more efficient drug discovery processes.
In conclusion, Tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate (CAS No. 1783350-50-4) represents a compelling example of how strategic molecular design can yield compounds with significant therapeutic potential. Its unique structural features and versatile applications make it a cornerstone in ongoing research efforts aimed at addressing unmet medical needs. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in shaping the future of medicine.
1783350-50-4 (tert-butyl 2-(1-hydroxypropyl)azetidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)